Cas no 6267-64-7 ( )

  structure
  structure
Product Name: 
CAS No:6267-64-7
MF:C18H20BrNO
MW:346.261504173279
CID:957169
PubChem ID:24184457
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methyl-3,4-dihydro-1H-isoquinolin-2-ium-2-yl)-1-phenylethanone,bromide
    • 2-Methyl-2-phenacyl-1,2,3,4-tetrahydro-isochinolinium, Bromid
    • 2-methyl-2-phenacyl-1,2,3,4-tetrahydro-isoquinolinium, bromide
    • KB-221155
    • NSC34584
    • DTXSID60636905
    • AKOS024339085
    • 2-(2-METHYL-3,4-DIHYDRO-1H-ISOQUINOLIN-2-IUM-2-YL)-1-PHENYLETHANONE BROMIDE
    • 2-Methyl-2-(2-oxo-2-phenylethyl)-1,2,3,4-tetrahydroisoquinolin-2-ium bromide
    • 6267-64-7
    • NSC-34584
    •  
    • Inchi: 1S/C18H20NO.BrH/c1-19(14-18(20)16-8-3-2-4-9-16)12-11-15-7-5-6-10-17(15)13-19;/h2-10H,11-14H2,1H3;1H/q+1;/p-1
    • InChI Key: IAABSMJFUOIQHQ-UHFFFAOYSA-M
    • SMILES: [Br-].O=C(C1C=CC=CC=1)C[N+]1(C)CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 266.1546
  • Monoisotopic Mass: 345.07283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 0.03500
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